| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D817607-10kg |
D-Sorbitol |
50-70-4 | AR,98.0% | 10kg |
￥1,028.00 | 2022-10-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W302902-SAMPLE-K |
D(-)-Sorbitol Standard |
50-70-4 | FCC, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W302902-1KG-K |
D(-)-Sorbitol Standard |
50-70-4 | FCC, FG | 1KG |
1029.64 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W302902-10KG-K |
D(-)-Sorbitol Standard |
50-70-4 | FCC, FG | 10KG |
2514.37 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W302902-25KG-K |
D(-)-Sorbitol Standard |
50-70-4 | FCC, FG | 25KG |
3411.72 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 47841 |
D(-)-Sorbitol Standard |
50-70-4 | analytical standard | 1g |
296.27 | 2021-05-13 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR1006-1G |
D(-)-Sorbitol Standard |
50-70-4 | 1g |
¥1196.5 | 2024-12-25 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1617000-125MG |
D(-)-Sorbitol Standard |
50-70-4 | 125mg |
¥3040.85 | 2024-12-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | S1000000 |
50-70-4 | ￥1556.7 | 2023-01-14 | ||||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 240850-5G |
D(-)-Sorbitol Standard |
50-70-4 | 5g |
¥486.35 | 2023-12-09 |
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D(-)-Sorbitol Standard (CAS 50-70-4), a hexitol sugar alcohol, is a high-purity reference material widely used in pharmaceutical, food, and cosmetic industries. Known for its sweetening properties and humectant functionality, this compound has gained significant attention due to rising demand for sugar-free alternatives and low-calorie sweeteners. Its molecular formula (C6H14O6) and stereochemistry make it a critical standard for HPLC calibration and analytical method validation.
Recent studies highlight D(-)-Sorbitol's role in diabetic-friendly formulations, aligning with global health trends toward glycemic control. As consumers increasingly search for "natural sweeteners for diabetes" or "polyols in keto diets", this compound's non-cariogenic nature (does not promote tooth decay) positions it as a preferred ingredient in oral care products. Analytical laboratories frequently employ CAS 50-70-4 to quantify sorbitol levels in products claiming "no added sugar" – a key marketing term in 2024's clean-label movement.
The production of D(-)-Sorbitol Standard involves catalytic hydrogenation of D-glucose, followed by rigorous chromatographic purification to achieve ≥98% purity. This process ensures compliance with USP/EP/JP pharmacopeia standards, addressing frequent industry queries about "sorbitol purity testing methods". Its hygroscopic properties necessitate proper storage conditions (ambient temperature, moisture-proof containers), a critical consideration for researchers investigating "sugar alcohol stability".
Emerging applications in biodegradable polymers have expanded the relevance of CAS 50-70-4. As sustainability becomes a dominant search topic (e.g., "eco-friendly plasticizers 2024"), sorbitol derivatives show promise in green chemistry initiatives. The compound's GRAS (Generally Recognized As Safe) status by FDA further supports its adoption in nutraceutical encapsulation systems, particularly for "controlled-release supplements" – another trending search phrase.
Quality control protocols for D(-)-Sorbitol Standard emphasize spectroscopic characterization (FTIR, NMR) and melting point verification (92-96°C). These parameters are crucial for laboratories addressing common queries like "how to identify sorbitol impurities" or "HPLC vs GC for sugar alcohol analysis". The compound's optical rotation ([α]D20 -1.5° to -2.5°) serves as a key identifier, particularly in enantiomeric purity assessment workflows.
Market analysts note increased demand for pharmaceutical-grade sorbitol (CAS 50-70-4) in lyophilized formulations and vaccine stabilizers, reflecting post-pandemic research priorities. This aligns with frequent searches for "excipients for mRNA vaccines" and "cryoprotectants in biopharma". The compound's osmolality regulation capacity makes it valuable in parenteral solutions, particularly for "IV compatibility studies" – a growing area of pharmaceutical research.
In conclusion, D(-)-Sorbitol Standard (CAS 50-70-4) represents a multifaceted compound bridging food science, pharmaceutical technology, and sustainable materials. Its standardization supports critical analytical needs while responding to consumer trends toward health-conscious formulations and environmentally responsible chemistry. Proper handling and application-specific optimization remain essential to leverage its full potential in evolving industrial landscapes.
